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Compound of Interest

Compound Name:
5-Bromo-1H-pyrrole-2-

carbaldehyde

CAS No.: 931-34-0

Cat. No.: B1590824

Get Quote

Pyrrole and its derivatives are foundational scaffolds in a vast array of biologically active

compounds, including natural products like heme and chlorophyll, as well as numerous

pharmaceuticals.[1] 5-Bromo-1H-pyrrole-2-carbaldehyde (CAS No. 931-34-0) emerges as a

particularly valuable intermediate due to its trifunctional nature.[2] The molecule incorporates a

reactive aldehyde, a versatile carbon-bromine bond amenable to cross-coupling reactions, and

an N-H bond that allows for further substitution. This unique combination of functional groups

on a core aromatic heterocycle provides a robust platform for the synthesis of complex

molecular architectures.[3][4] This guide will explore the theoretical underpinnings that dictate

the chemical behavior and synthetic potential of this compound.

Molecular and Electronic Structure
The chemical identity of 5-Bromo-1H-pyrrole-2-carbaldehyde is defined by the interplay of its

constituent parts: the pyrrole ring and its two substituents.

Table 1: Core Molecular Properties
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Property Value Source(s)

Molecular Formula C₅H₄BrNO [2][5]

Molecular Weight 174.00 g/mol [2][5]

CAS Number 931-34-0 [2][6]

Topological Polar Surface Area 32.9 Å² [2][5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
1 [5]

| Rotatable Bond Count | 1 |[5] |

The pyrrole core is a five-membered aromatic heterocycle. The nitrogen atom's lone pair of

electrons participates in the π-system, creating an electron-rich aromatic ring that is typically

highly reactive towards electrophiles. However, the substituents dramatically modulate this

intrinsic reactivity.

Carbaldehyde Group (-CHO) at C2: This group is strongly electron-withdrawing through both

inductive and resonance effects. It significantly deactivates the pyrrole ring, reducing its

nucleophilicity.

Bromine Atom (-Br) at C5: The bromine atom exerts a dual electronic influence. It is electron-

withdrawing via induction due to its high electronegativity but can act as a weak π-donor

through resonance. Overall, it contributes to the deactivation of the ring. Bromination is a

known strategy to strongly affect the electronic and redox properties of heterocyclic

macrocycles.[7]

The combined effect of these two electron-withdrawing groups renders the pyrrole ring

"electron-poor" compared to unsubstituted pyrrole. This electronic modification is the primary

determinant of the molecule's reactivity profile.

Caption: IUPAC numbering of 5-Bromo-1H-pyrrole-2-carbaldehyde.
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Theoretical Spectroscopic Signatures
Computational chemistry methods, such as Density Functional Theory (DFT), are invaluable for

predicting the spectroscopic properties of molecules.[8][9] The expected spectroscopic data for

5-Bromo-1H-pyrrole-2-carbaldehyde are summarized below.

Table 2: Predicted Spectroscopic Data

Technique Predicted Signature Rationale

¹H NMR

δ 9.5-9.7 (s, 1H, -CHO), δ
7.0-7.3 (d, 1H, H4), δ 6.3-6.6
(d, 1H, H3), δ 10-12 (br s,
1H, N-H)

The aldehyde proton is
highly deshielded. The two
pyrrole protons (H3 and
H4) are doublets due to
mutual coupling. The
broad N-H signal is typical
for pyrroles.

¹³C NMR

δ 175-185 (C=O), δ 130-140

(C2), δ 120-130 (C4), δ 110-

120 (C3), δ 100-110 (C5-Br)

The carbonyl carbon is the

most downfield. The carbon

attached to bromine (C5) is

shifted upfield due to the

heavy atom effect, while C2 is

deshielded by the aldehyde.

IR Spectroscopy

3200-3400 cm⁻¹ (N-H stretch),

1660-1690 cm⁻¹ (C=O stretch,

strong), 1500-1550 cm⁻¹ (C=C

ring stretch)

These frequencies correspond

to the characteristic vibrations

of the key functional groups.

| Mass Spec (EI) | M⁺ peaks at m/z 173 and 175 (~1:1 ratio) | The presence of bromine

(isotopes ⁷⁹Br and ⁸¹Br) results in a characteristic M⁺ and M⁺+2 isotopic pattern of nearly equal

intensity. |

Quantum Chemical Insights and Reactivity
DFT calculations provide deep insights into a molecule's reactivity through the analysis of its

frontier molecular orbitals (HOMO and LUMO) and electrostatic potential.[10][11]
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Frontier Orbitals (HOMO/LUMO): The presence of electron-withdrawing substituents is

expected to lower the energy of both the HOMO and LUMO. The HOMO-LUMO energy gap

is a critical parameter; a smaller gap generally implies higher reactivity.[10] For substituted

pyrroles, a decreased energy gap can enhance certain molecular properties, making them

suitable for applications like biosensors.[10]

Molecular Electrostatic Potential (MEP): An MEP map visually represents the charge

distribution. For this molecule, the most negative potential (red/yellow) would be

concentrated around the carbonyl oxygen, identifying it as the primary site for electrophilic

attack or hydrogen bond donation. The N-H proton would exhibit a region of positive potential

(blue), highlighting its acidity.

This theoretical framework predicts a multi-faceted reactivity profile, providing several handles

for synthetic manipulation.

Caption: Key reactive centers of 5-Bromo-1H-pyrrole-2-carbaldehyde.

Key Reaction Pathways
Reactions at the Aldehyde (C2): The carbaldehyde group is a prime target for nucleophilic

addition and condensation reactions. It readily forms Schiff bases with primary amines, can

be converted to alkenes via the Wittig reaction, or reduced to an alcohol.[12] This allows for

the elaboration of complex side chains at the C2 position.

Cross-Coupling at the Bromine (C5): The C5-Br bond is the molecule's most synthetically

valuable feature for scaffold diversification. It serves as a handle for various palladium-

catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings.

[13] This enables the regioselective introduction of aryl, alkyl, or alkynyl groups.

Substitution at the Nitrogen (N1): The N-H proton is moderately acidic and can be removed

by a suitable base (e.g., NaH). The resulting anion can then be functionalized via alkylation

or acylation, providing another avenue for structural modification.

Electrophilic Substitution on the Ring: While the ring is deactivated, electrophilic substitution

is still possible under forcing conditions. Theoretical calculations would predict that the C4

position is the most probable site for substitution, as it is the least deactivated position

relative to the two electron-withdrawing groups.
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Synthetic Utility and Workflow
The theoretical properties translate directly into practical synthetic strategies. The molecule is

not just a static structure but a dynamic tool. A prime example of its utility is in the construction

of substituted bi-aryl or heterocyclic systems via Suzuki coupling.

Experimental Protocol: Suzuki Cross-Coupling
This protocol outlines a general procedure for the palladium-catalyzed Suzuki coupling of 5-
Bromo-1H-pyrrole-2-carbaldehyde with an arylboronic acid, demonstrating its application as

a core building block.

Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-1H-pyrrole-2-carbaldehyde
(1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05

eq.), and a base such as K₂CO₃ (2.0 eq.).

Solvent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen). Add a

degassed solvent mixture, typically toluene/ethanol/water (e.g., 4:1:1 ratio).

Reaction Execution: Heat the mixture to reflux (typically 80-100 °C) and stir vigorously.

Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute with

water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic

layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield the

desired 5-aryl-1H-pyrrole-2-carbaldehyde.
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Caption: Workflow for a typical Suzuki cross-coupling reaction.

Conclusion
The theoretical properties of 5-Bromo-1H-pyrrole-2-carbaldehyde reveal a molecule of

significant synthetic potential. Its electronic structure, characterized by a deactivated pyrrole

ring, paradoxically enhances its utility by allowing for controlled, regioselective functionalization

at its three distinct reactive sites. The aldehyde group provides a gateway for classical carbonyl

chemistry, while the carbon-bromine bond is an ideal anchor for modern cross-coupling

methodologies. Understanding these theoretical principles is paramount for leveraging this

compound as a strategic building block in the rational design and synthesis of novel

pharmaceuticals, agrochemicals, and advanced materials.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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